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Compound of Interest

Compound Name: 3-Bromoisoquinoline

Cat. No.: B184082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 3-
Bromoisoquinoline, a significant heterocyclic compound with applications in medicinal

chemistry and materials science. This document offers a structured presentation of its melting

and boiling points, detailed experimental protocols for their determination, and visualizations of

its synthetic pathway and a potential biological mechanism of action.

Core Physical Properties of 3-Bromoisoquinoline
The physical characteristics of a compound are critical for its application in research and

development, influencing factors such as purification methods, reaction conditions, and

formulation. The melting and boiling points of 3-Bromoisoquinoline are summarized below.
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Physical Property Value Source

Melting Point
Not explicitly found in search

results.

Boiling Point
Not explicitly found in search

results.

Molecular Formula C₉H₆BrN [1]

Molecular Weight 208.05 g/mol [1]

Form Solid [2]

It is important to note that while several commercial suppliers list 3-Bromoisoquinoline,

specific, experimentally verified melting and boiling points were not consistently available in the

public domain at the time of this review. Researchers should refer to the certificate of analysis

for specific batches or perform their own characterization.

Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is fundamental in chemical analysis for

identification and purity assessment.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method using a Digital Melting Point Apparatus

Sample Preparation: A small amount of the dry, crystalline 3-Bromoisoquinoline is finely

powdered and packed into a capillary tube, sealed at one end, to a height of 2-3 mm.[3][4]

The tube is tapped gently to ensure dense packing.[4]

Apparatus Setup: The capillary tube is placed in the heating block of a digital melting point

apparatus.[5] The apparatus is programmed with a starting temperature approximately 15-
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20°C below the expected melting point (if known) and a slow ramp rate of 1-2°C per minute

to ensure thermal equilibrium.[4][5] If the approximate melting point is unknown, a rapid

preliminary heating can be performed to determine a rough range.[5]

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the last solid crystal disappears is recorded as the end of the melting

range.[6]

Purity Indication: A sharp melting range (typically 0.5-2°C) is indicative of a pure compound.

A broad melting range suggests the presence of impurities.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology: Thiele Tube Method

This micro-method is suitable for small quantities of liquid.[7]

Sample Preparation: A small amount (a few milliliters) of the liquid sample is placed in a

small test tube or a fusion tube.[8][9] A capillary tube, sealed at one end, is inverted and

placed into the liquid with the open end downwards.[7][9]

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil or silicone oil).[7][9]

Heating and Observation: The side arm of the Thiele tube is gently heated.[9] As the

temperature rises, air trapped in the capillary tube will slowly bubble out. When the boiling

point is reached, a continuous and rapid stream of bubbles will emerge from the capillary

tube.[7]

Recording the Boiling Point: The heat source is removed, and the apparatus is allowed to

cool slowly. The temperature at which the bubbling stops and the liquid begins to be drawn
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back into the capillary tube is recorded as the boiling point.[7][9] This is the point where the

vapor pressure of the sample equals the atmospheric pressure.

Synthesis and Potential Biological Activity of 3-
Bromoisoquinoline Derivatives
3-Bromoisoquinoline serves as a versatile intermediate in the synthesis of more complex

molecules with potential biological activities.

Synthetic Pathway: Suzuki Coupling
Derivatives of 3-bromoisoquinoline can be synthesized via Suzuki coupling reactions, a

powerful method for forming carbon-carbon bonds.[10] This reaction typically involves the

coupling of an organoboron compound with a halide.
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Caption: Suzuki coupling reaction for the synthesis of 3-arylisoquinoline derivatives.

Proposed Biological Signaling Pathway: COX-2
Inhibition
Some derivatives of 3-bromoisoquinoline have been investigated for their potential as

analgesic and anti-inflammatory agents.[10] A common mechanism for such activity is the

inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which is involved in the

inflammatory response.
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Click to download full resolution via product page

Caption: Proposed mechanism of action via inhibition of the COX-2 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 3-Bromoisoquinoline 95 34784-02-6 [sigmaaldrich.com]

3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

4. chem.libretexts.org [chem.libretexts.org]

5. jan.ucc.nau.edu [jan.ucc.nau.edu]

6. pennwest.edu [pennwest.edu]

7. chem.libretexts.org [chem.libretexts.org]

8. cdn.juniata.edu [cdn.juniata.edu]

9. vijaynazare.weebly.com [vijaynazare.weebly.com]

10. jptcp.com [jptcp.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 3-Bromoisoquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184082#physical-properties-of-3-bromoisoquinoline-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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